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Compound of Interest

Compound Name: Salvinorin B

Cat. No.: B192321 Get Quote

Essential Safety and Handling Guide for
Salvinorin B
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Salvinorin B in a laboratory setting. Given the potent bioactivity of Salvinorin B and its

analogs, a cautious approach to handling is essential to ensure personnel safety and prevent

exposure.

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step protocol for safely handling Salvinorin B throughout its

lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Log the compound into your chemical inventory system.

Store Salvinorin B in a cool, dry, and dark place, as it is light-sensitive.[1] The

recommended storage temperature is -20°C.[1][2][3]
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Solutions of Salvinorin B are unstable and should be used within 24 hours of preparation,

even when stored at -20°C.[1]

2. Engineering Controls:

All handling of solid Salvinorin B and concentrated solutions should be performed in a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

For procedures with a risk of aerosolization, such as when handling larger quantities, a

powder-containment balance enclosure or a glove box is recommended.[4]

3. Personal Protective Equipment (PPE):

Due to the potent nature of similar compounds, a comprehensive PPE protocol is mandatory.

While some safety data sheets (SDS) for Salvinorin B may not classify it as hazardous[5],

related compounds are treated with significant caution.[4][6] Therefore, a conservative

approach is warranted.
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Protection Level Equipment Specifications & Rationale

Respiratory Protection

N95/P100 Respirator or

Powered Air-Purifying

Respirator (PAPR)

A PAPR is recommended for

handling larger quantities or

when there is a risk of

aerosolization.[4] For smaller

quantities in a well-ventilated

area, a properly fitted N95 or

P100 respirator should be

used.[4]

Hand Protection
Powder-free Nitrile Gloves

(Double Gloved)

Double gloving provides an

additional layer of protection.

[4] Change gloves frequently

and immediately if

contaminated.

Eye Protection
Safety Goggles or a Face

Shield

Standard laboratory safety

glasses do not provide a

complete seal. Goggles or a

face shield are necessary to

protect against splashes and

airborne particles.

Body Protection Laboratory Coat

A fully buttoned lab coat

should be worn at all times.

Consider a disposable gown

for procedures with a higher

risk of contamination.

4. Weighing and Solution Preparation:

Perform weighing of solid Salvinorin B in a fume hood or a balance enclosure.

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

Salvinorin B is soluble in DMSO and dimethylformamide at approximately 20 mg/ml.[6] It is

also soluble in chloroform.[2][3]
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For aqueous buffers, first dissolve Salvinorin B in DMSO and then dilute with the aqueous

buffer of choice.[6]

5. Spill and Emergency Procedures:

Minor Spill: For a small spill of a solution, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. Clean the spill area with a

suitable solvent, followed by soap and water.

Major Spill: Evacuate the area and prevent entry. If the spill involves a significant amount of

powder or a volatile solution, contact your institution's Environmental Health and Safety

(EHS) department immediately.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Disposal Plan
Proper disposal of Salvinorin B and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Unused Salvinorin B: Unused or expired solid Salvinorin B and concentrated solutions

should be treated as hazardous chemical waste. Do not dispose of them down the drain.

Contaminated Materials: All disposable items that have come into contact with Salvinorin B,

including gloves, weighing boats, pipette tips, and absorbent materials, must be collected in

a designated, sealed hazardous waste container.

Waste Collection: Follow your institution's guidelines for the disposal of potent or

psychoactive compounds. This typically involves contacting your EHS department to arrange

for pickup and disposal by a licensed hazardous waste contractor.
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Quantitative Data Summary
Property Value Source

CAS Number 92545-30-7 [5]

Molecular Formula C21H26O7

Molecular Weight 390.43 g/mol

Storage Temperature -20°C [1][2][3]

Solubility

Soluble in DMSO (~20 mg/ml),

Dimethylformamide (~20

mg/ml), Chloroform

[2][3][6]

Stability in Solution
Unstable; use within 24 hours

when stored at -20°C
[1]
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Caption: Workflow for the safe handling of Salvinorin B.
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Personal Protective Equipment Levels
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Caption: PPE levels based on the risk of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b192321#personal-protective-equipment-for-handling-
salvinorin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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